1H-Pyrazol-1-yl morpholine-4-carboxylate
Cat. No. B8734538
M. Wt: 197.19 g/mol
InChI Key: NMWLPMRYAGKVPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07279470B2
Procedure details
The title compound was prepared from 1-hydroxypyrazole and 4-morpholine carbonyl chloride applying the general procedure 8. The crude product was purified by flash chromatography (Quad flash 12, EtOAc-heptane) (94%, crystals).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]1[CH:6]=[CH:5][CH:4]=[N:3]1.[N:7]1([C:13](Cl)=[O:14])[CH2:12][CH2:11][O:10][CH2:9][CH2:8]1>>[N:2]1([O:1][C:13]([N:7]2[CH2:12][CH2:11][O:10][CH2:9][CH2:8]2)=[O:14])[CH:6]=[CH:5][CH:4]=[N:3]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ON1N=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1(CCOCC1)C(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography (Quad flash 12, EtOAc-heptane) (94%, crystals)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(N=CC=C1)OC(=O)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
